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Compound of Interest

Compound Name: Disperse Red 191

CAS No.: 103657-51-8

Cat. No.: B1141482

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Disperse Red 191 is a synthetic dye belonging to the anthraquinone class of colorants. It

is primarily utilized in the textile industry for dyeing polyester and its blended fabrics, valued for

its brilliant bluish-red hue and good light fastness. This technical guide provides a

comprehensive overview of the molecular structure, physicochemical properties, synthesis, and

analytical methodologies related to C.I. Disperse Red 191, intended to serve as a valuable

resource for researchers and professionals in chemistry and materials science.

Molecular Structure and Identification
The fundamental characteristics of C.I. Disperse Red 191 are summarized below, providing

key identifiers for this compound.
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Identifier Value

Chemical Name C.I. Disperse Red 191

CAS Registry Number 103657-51-8[1][2]

Molecular Formula C₂₂H₁₇NO₅[1][2]

Molecular Weight 375.38 g/mol [1][2]

While a definitive public image of the precise molecular structure of C.I. Disperse Red 191 is

not readily available, its synthesis from 1-aminoanthracene-9,10-dione and 2-methoxyethanol

suggests a core anthraquinone structure with amino and methoxyethoxy substitutions. Further

structural elucidation would require instrumental analysis such as NMR and mass

spectrometry.

Physicochemical Properties
Quantitative data on the physicochemical properties of C.I. Disperse Red 191 are not

extensively documented in publicly accessible literature. However, some key properties have

been reported.

Property Value/Description

Physical Appearance Red Powder

Shade Brilliant bluish-red

Light Fastness (AATCC) 7

Washing Fastness (AATCC) Fading: 5; Staining: 5

Perspiration Fastness Fading: 5; Staining: 5

Synthesis Protocol
The general manufacturing process for C.I. Disperse Red 191 involves a multi-step chemical

synthesis.[3] The following diagram outlines a logical workflow for this synthesis.
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Synthesis Workflow of C.I. Disperse Red 191

1-Aminoanthracene-9,10-dione Halogenation
Step 1

Hydrolysis
Step 2 Condensation with

2-Methoxyethanol
Step 3

C.I. Disperse Red 191
Final Product

Click to download full resolution via product page

Caption: Synthesis workflow for C.I. Disperse Red 191.

A detailed experimental protocol for a related anthraquinone dye synthesis is provided below to

illustrate the potential reaction conditions.

Synthesis of a 4-Substituted 1-Aminoanthraquinone Derivative:

Dissolution: Dissolve 1-amino-4-bromo-9,10-anthraquinone in a suitable solvent.

Addition of Reagents: Add the amine reactant (in this case, 2-methoxyethanol) and a

catalyst, such as a copper (II) salt.

Reaction: Heat the mixture to a specified temperature (e.g., 90°C) and maintain for several

hours, monitoring the reaction progress by a suitable technique like thin-layer

chromatography (TLC).

Work-up: After completion, cool the reaction mixture and acidify to precipitate the product.

Purification: Filter the precipitate, wash with water, and recrystallize from an appropriate

solvent to obtain the purified dye.

Analytical Methodologies
The analysis of C.I. Disperse Red 191, particularly for quality control and detection in various

matrices, can be performed using modern chromatographic techniques. High-Performance

Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is a powerful tool for the

identification and quantification of disperse dyes.
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General HPLC-MS/MS Protocol for Disperse Dye Analysis:

Sample Preparation:

Textiles: Extract a known weight of the textile sample with a suitable organic solvent (e.g.,

methanol) using ultrasonication. Centrifuge and filter the extract.

Standard Solutions: Prepare a stock solution of the C.I. Disperse Red 191 standard in a

suitable solvent and perform serial dilutions to create calibration standards.

Chromatographic Conditions:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient elution with a mixture of water (often with a modifier like formic

acid or ammonium acetate) and an organic solvent like acetonitrile or methanol.

Flow Rate: A typical flow rate is around 0.5 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometric Detection:

Ionization Mode: Electrospray ionization (ESI) in positive or negative mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity,

targeting the specific precursor and product ions of the analyte.

The following diagram illustrates a typical workflow for the analytical determination of C.I.

Disperse Red 191.
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Analytical Workflow for C.I. Disperse Red 191

Sample (e.g., Textile)

Solvent Extraction
(e.g., Methanol, Sonication)

Filtration

HPLC Separation
(C18 Column)

MS/MS Detection
(ESI, MRM)

Data Analysis &
Quantification
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Caption: Analytical workflow for C.I. Disperse Red 191.

Conclusion
C.I. Disperse Red 191 is a commercially significant anthraquinone dye. While detailed public

data on its specific molecular structure and some physicochemical properties are limited, its

general synthetic pathway and analytical procedures are understood within the context of

related disperse dyes. The information and protocols provided in this guide offer a solid
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foundation for researchers and professionals working with this and similar compounds. Further

research, including detailed spectroscopic analysis, would be beneficial for a more complete

characterization of this dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 103657-51-8 CAS MSDS (Disperse Red 191) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

2. Disperse Red 191 [chembk.com]

3. China Biggest C.I. Disperse Red 191 Suppliers & Manufacturers & Factory - MSDS Sheet
- Sinoever [dyestuffscn.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to C.I. Disperse Red 191].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141482/docs#an-in-depth-technical-guide-to-c-i-
disperse-red-191]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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